Cas no 60509-34-4 (butyl(3-fluorophenyl)methylamine)

• Product Name: butyl(3-fluorophenyl)methylamine
• CAS No: 60509-34-4
• Molecular Formula: C₁₁H₁₆NF
• Molecular Weight: 181.24984
• MDL: MFCD09998937
• CID: 858829
• PubChem ID: 457581

butyl(3-fluorophenyl)methylamine Properties

Names and Identifiers

• N-(3-FLUOROPHENYLMETHYL)BUTYLAMINE
• Benzenemethanamine, N-butyl-3-fluoro-
• N-(3-Fluorobenzyl)-1-butanamine
• butyl(3-fluorophenyl)methylamine
• AKOS000235065
• N-n-Butyl-3-fluorobenzylamine
• DTXSID20209250
• MFCD09998937
• CHEMBL1178173
• N-[(3-fluorophenyl)methyl]butan-1-amine
• BUTYL[(3-FLUOROPHENYL)METHYL]AMINE
• C78338
• N-(3-Fluorobenzyl)butan-1-amine
• 60509-34-4
• DB-298357
• EN300-32760

• MDL： MFCD09998937
• InChIKey： CDZXTUXULNFHSG-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16FN/c1-2-3-7-13-9-10-5-4-6-11(12)8-10/h4-6,8,13H,2-3,7,9H2,1H3
• SMILES： CCCCNCC1=CC(=CC=C1)F

Computed Properties

• Exact Mass: 181.12678
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 181.126677677g/mol
• Heavy Atom Count: 13
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03